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Compound of Interest

Compound Name: 1,5-Dimethyl-3-phenylpyrazole

Cat. No.: B088409

An In-depth Technical Guide to the Safety and Handling of 1,5-Dimethyl-3-phenylpyrazole

Disclaimer: Detailed safety, handling, and toxicological data specifically for 1,5-Dimethyl-3-
phenylpyrazole (CAS No. 10250-60-9) is limited in publicly available literature and safety data
sheets. The following guide has been compiled using available data for the target compound
and supplemented with information from structurally similar phenylpyrazole derivatives. This
information should be used as a guideline for best practices. Researchers must always consult
the specific Safety Data Sheet (SDS) provided by the chemical supplier before handling this
compound and perform their own risk assessment.

Compound Identification and Physical Properties

1,5-Dimethyl-3-phenylpyrazole is a substituted pyrazole derivative. Its specific properties are
essential for understanding its behavior and potential hazards in a laboratory setting.

Table 1: Physical and Chemical Properties of 1,5-Dimethyl-3-phenylpyrazole
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Property Value Source
CAS Number 10250-60-9 [1]
Molecular Formula Ci11H12N2 [1]
Molecular Weight 172.226 g/mol [1]
Density 1.03 g/cm3 [1]
Boiling Point 281.7°C at 760 mmHg [1]
Flash Point 124.2°C [1]
Vapor Pressure 0.00599 mmHg at 25°C [1]
LogP (Octanol/Water Partition » 39550 0]

Coefficient)

| Refractive Index | 1.572 |[1] |

Hazard Identification and Classification

While a specific GHS classification for 1,5-Dimethyl-3-phenylpyrazole is not readily available,

related phenylpyrazole and pyrazolone compounds are classified as harmful if swallowed and

capable of causing serious eye irritation.[2][3] Phenylpyrazole insecticides, a broader class of

related compounds, are known to act as neurotoxins by interfering with GABA-gated chloride

channels.[4][5] Although this specific mechanism cannot be confirmed for 1,5-Dimethyl-3-

phenylpyrazole without targeted studies, prudence dictates that it should be handled as a

potentially neurotoxic agent.

Potential Hazards (based on related compounds):

Acute Oral Toxicity: Harmful if swallowed.[2][3]
Eye Irritation: May cause serious eye irritation.[2][3]

Skin Irritation: May cause skin irritation.[6]

Respiratory Irritation: May cause respiratory irritation if inhaled as dust or vapor.[6]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

3.1 Handling:

e Use only in a well-ventilated area, preferably within a chemical fume hood.[7]

» Avoid breathing dust, vapor, mist, or gas.[7]

e Avoid contact with skin, eyes, and clothing.[7]

o Wear appropriate personal protective equipment (PPE) as detailed in Section 4.0.
e Wash hands and any exposed skin thoroughly after handling.[3]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

» Handle and open containers with care.[2]

3.2 Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[8][9]

e Protect from sunlight and moisture.[2]
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Diagram 1: General Chemical Handling Workflow

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure.

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
(EU) or OSHA's 29 CFR 1910.133 (US) standards.[38][10]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, neoprene). Gloves
must be inspected prior to use.[10]

o Clothing: A lab coat is mandatory. For larger quantities or where splashing is possible,
wear chemical-resistant protective clothing.[10]

o Respiratory Protection: If engineering controls (like a fume hood) are insufficient or if
dust/aerosols are generated, use a NIOSH/MSHA or EN 149 approved respirator with a
particulate filter.[7][8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

5.1 First-Aid Measures

o General Advice: Move the victim to fresh air. If symptoms persist, call a physician. Show the
Safety Data Sheet to the doctor in attendance.[11]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least
15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek
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immediate medical attention.[8]

¢ Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Call a POISON
CENTER or doctor immediately.[2]

Diagram 2: First-Aid Decision Tree for Chemical Exposure
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Diagram 2: First-Aid Decision Tree for Chemical Exposure
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5.2 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (COz), or
alcohol-resistant foam.[12]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides (NOx) and carbon monoxide (CO).[13]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand or other positive pressure mode, and full
protective gear.[12][13]

5.3 Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Use
personal protective equipment as required. Avoid dust formation and remove all sources of
ignition.[12]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[12]

o Containment and Cleanup: Sweep up or vacuum material and place it into a suitable, closed,
and labeled container for disposal.[7][13] Avoid raising dust. The contaminated area should
be cleaned thoroughly.

Toxicological Information

No specific toxicological studies for 1,5-Dimethyl-3-phenylpyrazole were found. The
information below is based on the broader class of phenylpyrazole compounds and should be
treated with caution.

e Mechanism of Action (Hypothesized): Phenylpyrazole insecticides are known to be non-
competitive antagonists of the y-aminobutyric acid (GABA) receptor, which can lead to
central nervous system hyperexcitability and convulsions.[4][5] Fipronil, a related compound,
shows higher affinity for insect GABA receptors than mammalian ones, but toxicity in
mammals can occur.[5][14]
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e Acute Effects: In cases of human poisoning with fipronil, symptoms included vomiting,
agitation, and seizures.[5][15]

o Chronic Effects: No data is available for 1,5-Dimethyl-3-phenylpyrazole. Chronic studies on
fipronil in dogs showed signs of neurotoxicity.[4]

o Carcinogenicity & Mutagenicity: No data available. The compound is not listed as a
carcinogen by OSHA.[3]

Standard Safety Assessment Protocols

The data presented in a comprehensive Safety Data Sheet is derived from standardized
experimental protocols. While specific reports for this compound are unavailable, the
methodologies below are standard for chemical safety assessment.

Table 2: Typical Experimental Protocols for Chemical Hazard Assessment
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Hazard Assessment

Acute Oral Toxicity

Standard Protocol /
Methodology

OECD Test Guideline 423
(Acute Toxic Class Method):
A stepwise procedure with
a small number of animals
(typically rodents) per
step. The method uses the
mortality of animals to
estimate the LDso (Lethal
Dose, 50%).

Purpose

To determine the dose of a
substance that is lethal to
50% of a test population
after a single oral
administration.

Skin Irritation/Corrosion

OECD Test Guideline 404
(Acute Dermal
Irritation/Corrosion): The
substance is applied to a small
area of skin on a test animal
(typically a rabbit). The site is
observed for signs of erythema
(redness) and edema
(swelling) over a period of up
to 14 days.

To assess the potential of a
substance to cause reversible

or irreversible skin damage.

Eye Irritation/Corrosion

OECD Test Guideline 405
(Acute Eye
Irritation/Corrosion): A small
amount of the test substance
is applied to one eye of a test
animal (typically a rabbit). The
eye is observed for effects on
the cornea, iris, and

conjunctiva.

To determine the potential of a
substance to cause damage to

the eye upon contact.

| Flash Point Determination | ASTM D93 (Pensky-Martens Closed-Cup Tester): The substance
is heated at a controlled rate in a closed cup. An ignition source is directed into the cup at

regular intervals to determine the lowest temperature at which the vapors will ignite. | To

determine the flammability hazard of a volatile substance. |
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Diagram 3: Experimental Workflow for Toxicity Testing
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Diagram 3: Experimental Workflow for Toxicity Testing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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